(3-Fluoro-benzyl)-(2-pentafluoroethyloxy-ethyl)-amine

Specification

• Molecular Formula: C11H11F6NO
• Molecular Weight: 287.20 g/mol
• IUPAC Name: N-[(3-fluorophenyl)methyl]-2-(1,1,2,2,2-pentafluoroethoxy)ethanamine
• Standard InChI: InChI=1S/C11H11F6NO/c12-9-3-1-2-8(6-9)7-18-4-5-19-11(16,17)10(13,14)15/h1-3,6,18H,4-5,7H2
• Standard InChI Key: HIARWCBQRDMVJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CNCCOC(C(F)(F)F)(F)F

Introduction

(3-Fluoro-benzyl)-(2-pentafluoroethyloxy-ethyl)-amine is a chemical compound used primarily for research purposes. It is characterized by its unique structure, which includes a fluorinated benzyl group and a pentafluoroethyloxy moiety attached to an ethylamine backbone. This compound is of interest due to its potential applications in various fields, including pharmaceuticals and materials science.

Synthesis and Preparation

The synthesis of (3-Fluoro-benzyl)-(2-pentafluoroethyloxy-ethyl)-amine typically involves a series of chemical reactions that require careful handling of fluorinated reagents. The process may involve nucleophilic substitution reactions to attach the pentafluoroethyloxy group to the ethyl chain, followed by the introduction of the fluorobenzyl moiety.

Synthesis Steps:

• Preparation of Pentafluoroethyloxy Ethyl Intermediate: This step involves reacting a suitable ethyl halide with a pentafluoroethyloxy nucleophile.

• Introduction of Fluorobenzyl Group: The fluorobenzyl group is attached to the intermediate using a suitable coupling reaction.

Potential Applications

While specific applications of (3-Fluoro-benzyl)-(2-pentafluoroethyloxy-ethyl)-amine are not widely documented, compounds with similar structures are often explored for their biological activity, such as antiviral or anticancer properties. The presence of fluorine atoms can enhance the compound's stability and bioavailability, making it a potential candidate for pharmaceutical research.

Safety and Handling

Given its chemical nature, (3-Fluoro-benzyl)-(2-pentafluoroethyloxy-ethyl)-amine should be handled with caution. It is essential to follow proper safety protocols, including the use of protective equipment and adherence to recommended storage conditions.

Safety Information	Description
Hazard Statements	May cause irritation or other adverse effects upon exposure.
Storage Conditions	Store in a cool, dry place away from incompatible substances.